Cas no 5421-66-9 (Bismarck Brown R)

Bismarck Brown R Properties

Names and Identifiers

• Basic Brown 4
• C.I. 21010
• Bismarck Brown R
• 2,4-Bis(2,4-diamino-5-methyl-1-benzenazo)toluene dihydrochloride
• BISMARCK BROWN R (C.I. 21010) FOR MICROSCOPY
• Vesuvine
• 4,4'-((4-METHYL-1,3-PHENYLENE)BIS(AZO))BIS(6-METHYL-1,3-BENZENEDIAMINE) DIHYDROCHLORIDE
• SCHEMBL2400399
• Bismarck Brown
• Astra Vesuvine B
• 5,5'-[(4-Methyl-m-phenylene)bis(azo)]bis[toluene-2,4-diamine] dihydrochloride
• Bismarck Brown R, for microscopy (Bact., Hist.)
• Bismark Brown R
• Epitope ID:116058
• 1,3-Benzenediamine, 4,4'-[(4-methyl-1,3-phenylene)di(E)-2,1-diazenediyl]bis[6-methyl-, hydrochloride (1:2)
• 2,4-Bis(2,4-diamino-5-methyl-1-benzenazo)toluene
• DTXSID5063861
• Basic Brown 2K
• C.I. Basic Brown 4, dihydrochloride
• AKOS030242414
• 1,3-Benzenediamine, 4,4'-[(4-methyl-1,3-phenylene)bis(azo)]bis[6-methyl-, dihydrochloride
• 5421-66-9
• BISMARK BROWN 53
• 5,5'-((4-METHYL-M-PHENYLENE)BIS(AZO))BIS(TOLUENE-2,4-DIAMINE) DIHYDROCHLORIDE
• 1HAD3F3XM9
• MFCD00036386
• AMY22373
• AKOS015903447
• 1,3-Benzenediamine, 4,4'-((4-methyl-1,3-phenylene)bis(azo))bis(6-methyl-, dihydrochloride
• NSC 7812
• NSC-7812
• Q27252416
• EINECS 226-541-4
• 4-[[3-[(2,4-diamino-5-methylphenyl)diazenyl]-4-methylphenyl]diazenyl]-6-methylbenzene-1,3-diamine;dihydrochloride
• AI3-52759
• UNII-1HAD3F3XM9
• 1071662-01-5
• 6,6'-((1E,1'E)-(4-methyl-1,3-phenylene)bis(diazene-2,1-diyl))bis(4-methylbenzene-1,3-diamine) dihydrochloride
• 1,3-Benzenediamine, 4,4'-((4-methyl-1,3-phenylene)bis(2,1-diazenediyl))bis(6-methyl-, hydrochloride (1:2)
• Bismark Brown (C.I. 21010)
• BISMARK BROWN R [MI]
• 6,6'-(1E,1'E)-(4-methyl-1,3-phenylene)bis(diazene-2,1-diyl)bis(4-methylbenzene-1,3-diamine) dihydrochloride
• BASIC BROWN 4 [INCI]
• C.I. BASIC BROWN 4
• LOWACRYL BROWN 4
• FT-0622583
• DA-71542
• C.I.Basic Brown 5
• 8052-76-4
• WLKAMFOFXYCYDK-UHFFFAOYSA-N
• 8005-78-5
• 4,4'-[(4-Methyl-1,3-phenylene)di-2,1-diazenediyl]bis(6-methyl-1,3-benzenediamine) dihydrochloride
• [5-amino-4-[[3-[(2-amino-4-azaniumyl-5-methylphenyl)diazenyl]-4-methylphenyl]diazenyl]-2-methylphenyl]azanium,dichloride
• +Expand

• MDL： MFCD00036386
• InChIKey： WLKAMFOFXYCYDK-CYXDXXRZSA-N
• Inchi： InChI=1S/C21H24N8/c1-11-4-5-14(26-28-20-6-12(2)15(22)9-17(20)24)8-19(11)27-29-21-7-13(3)16(23)10-18(21)25/h4-10H,22-25H2,1-3H3/b28-26+,29-27+
• SMILES： CC1=CC(/N=N/C2=CC=C(C)C(/N=N/C3=CC(C)=C(N)C=C3N)=C2)=C(N)C=C1N

Computed Properties

• Exact Mass: 460.16600
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 460.166
• Heavy Atom Count: 31
• Complexity: 581
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: 558
• Surface Charge: 0
• Topological Polar Surface Area: 154A^2

Experimental Properties

• LogP: 9.70020
• PSA: 153.52000
• Refractive Index: 1.696
• Boiling Point: 729.0±60.0 °C at 760 mmHg
• Melting Point: 222 °C (dec.) (lit.)
• Flash Point: 394.7±32.9 °C
• Color/Form: Dark brown solid.
• Solubility: It is soluble in water, yellowish brown, soluble in ethanol, fibrinolytic agent, slightly soluble in acetone, and almost insoluble in benzene. It is brown in sulfuric acid, reddish brown when diluted, and turns brown from purple in nitric acid.
• Density: 1.3400

Bismarck Brown R Security Information

• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Signal Word：warning
• TSCA：Yes

Bismarck Brown R Customs Data

• HS CODE：3204130000
• Customs Data：

  China Customs Code:

  3204130000

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments